Cas no 2243501-66-6 (4-(3-Aminocyclobutyl)benzonitrile;hydrochloride)

• Product Name: 4-(3-Aminocyclobutyl)benzonitrile;hydrochloride
• CAS No: 2243501-66-6
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 6030108
• PubChem ID: 137935306
• Update Time: 2025-06-10

4-(3-Aminocyclobutyl)benzonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6482538
• 2243508-33-8
• 4-(3-Aminocyclobutyl)benzonitrile;hydrochloride
• 4-[(1r,3r)-3-aminocyclobutyl]benzonitrile hydrochloride
• 2243501-66-6
• EN300-6482277
• 4-(3-aminocyclobutyl)benzonitrile hydrochloride

• Inchi： 1S/C11H12N2.ClH/c12-7-8-1-3-9(4-2-8)10-5-11(13)6-10;/h1-4,10-11H,5-6,13H2;1H
• InChI Key： HYGIBRYKSUUYIU-UHFFFAOYSA-N
• SMILES： Cl.NC1CC(C2C=CC(C#N)=CC=2)C1

Computed Properties

• Exact Mass: 208.0767261g/mol
• Monoisotopic Mass: 208.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(3-Aminocyclobutyl)benzonitrile;hydrochloride

Recent Advances in the Study of 4-(3-Aminocyclobutyl)benzonitrile;hydrochloride (CAS: 2243501-66-6)

The compound 4-(3-Aminocyclobutyl)benzonitrile;hydrochloride (CAS: 2243501-66-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutyl amine moiety and benzonitrile group, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for researchers in the field.

A key area of investigation has been the synthesis and optimization of 4-(3-Aminocyclobutyl)benzonitrile;hydrochloride. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for its further pharmacological evaluation. The hydrochloride salt form has been particularly noted for its improved solubility and stability, making it more suitable for formulation in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 4-(3-Aminocyclobutyl)benzonitrile;hydrochloride exhibits potent inhibitory activity against several kinases involved in cancer progression and inflammatory diseases. In vitro assays have demonstrated its ability to selectively target specific kinase pathways, thereby reducing cell proliferation and inducing apoptosis in cancer cell lines. These findings suggest that the compound could serve as a lead molecule for the development of new anticancer agents. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its potential as a therapeutic candidate.

Recent preclinical studies have explored the therapeutic efficacy of 4-(3-Aminocyclobutyl)benzonitrile;hydrochloride in animal models of disease. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced inflammation and joint damage, highlighting its potential as an anti-inflammatory agent. Similarly, in xenograft models of human tumors, it showed marked tumor growth inhibition with minimal toxicity, underscoring its promise as an anticancer drug. These results have spurred further investigations into its mechanism of action and potential combination therapies with existing drugs.

Despite these promising findings, challenges remain in the development of 4-(3-Aminocyclobutyl)benzonitrile;hydrochloride as a therapeutic agent. Issues such as off-target effects, optimal dosing regimens, and long-term safety profiles need to be addressed through rigorous clinical testing. Current research efforts are also focused on identifying biomarkers that could predict patient response to the compound, enabling personalized medicine approaches. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(3-Aminocyclobutyl)benzonitrile;hydrochloride (CAS: 2243501-66-6) represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique chemical structure, potent biological activity, and favorable pharmacokinetic properties make it a valuable subject of ongoing research. As studies continue to elucidate its therapeutic potential and address existing challenges, this compound may soon emerge as a key player in the development of next-generation targeted therapies. The integration of advanced synthetic, analytical, and pharmacological techniques will be crucial in realizing its full potential in the clinic.